4-[({2-[4-(Trifluoromethoxy)phenyl]-1,3-thiazol-4-yl}acetyl)amino]butanoic acid

Specification

• Molecular Formula: C16H15F3N2O4S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 4-[[2-[2-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-4-yl]acetyl]amino]butanoic acid
• Standard InChI: InChI=1S/C16H15F3N2O4S/c17-16(18,19)25-12-5-3-10(4-6-12)15-21-11(9-26-15)8-13(22)20-7-1-2-14(23)24/h3-6,9H,1-2,7-8H2,(H,20,22)(H,23,24)
• Standard InChI Key: AMVPBOWEFXHYEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)CC(=O)NCCCC(=O)O)OC(F)(F)F

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₁₆H₁₅F₃N₂O₄S, with a molecular weight of 388.4 g/mol. Its IUPAC name reflects the connectivity: a thiazole ring substituted at position 2 with a 4-(trifluoromethoxy)phenyl group and at position 4 with an acetylated aminobutanoic acid chain.

Table 1: Key Molecular Descriptors

Property	Value
IUPAC Name	4-[[2-[2-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-4-yl]acetyl]amino]butanoic acid
Canonical SMILES	C1=CC(=CC=C1C2=NC(=CS2)CC(=O)NCCCC(=O)O)OC(F)(F)F
InChIKey	AMVPBOWEFXHYEH-UHFFFAOYSA-N
PubChem CID	29134465

Structural Motifs and Functional Groups

• Thiazole Core: The 1,3-thiazole ring (C₃H₃NS) contributes aromaticity and hydrogen-bonding capacity, often enhancing binding to biological targets.

• Trifluoromethoxy Group: The -OCF₃ substituent at the phenyl ring’s para position introduces electron-withdrawing effects and metabolic stability.

• Butanoic Acid Sidechain: The terminal carboxylic acid (COOH) enables salt formation or interactions with basic residues in enzymes.

Synthesis and Derivative Chemistry

Table 2: Related Thiazole-Butanoic Acid Derivatives

Compound Name	Molecular Formula	Key Differences
4-[(4-phenyl-1,3-thiazol-2-yl)amino]butanoic acid	C₁₃H₁₄N₂O₂S	Lacks trifluoromethoxy and acetyl groups
4-{[5-(Ethoxycarbonyl)-4-phenyl-1,3-thiazol-2-yl]amino}butanoic acid	C₁₆H₁₈N₂O₄S	Ethoxycarbonyl substituent at thiazole C5

Physicochemical Properties

Solubility and Stability

• Solubility: Predominantly polar due to the carboxylic acid and amide groups, suggesting solubility in DMSO or aqueous buffers at high pH.

• Stability: The trifluoromethoxy group resists hydrolysis, enhancing shelf-life compared to non-fluorinated analogs.

Spectroscopic Characteristics

• IR Spectroscopy: Expected peaks include ν(C=O) ~1700 cm⁻¹ (acid and amide), ν(C-F) ~1100 cm⁻¹.

• NMR: ¹⁹F NMR would show a singlet for the -OCF₃ group near δ -58 ppm.

Biological Relevance and Applications

Research Use Cases

• Lead Optimization: As a fragment in drug discovery, the trifluoromethoxy group improves pharmacokinetics by reducing CYP450 metabolism.

• Chemical Probes: Used to study protein-ligand interactions via its fluorescent thiazole core or as a photoaffinity label derivative.